Cas no 1225514-91-9 (3-(3-Chlorophenyl)picolinic acid)

• Product Name: 3-(3-Chlorophenyl)picolinic acid
• CAS No: 1225514-91-9
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD16317507
• CID: 4780561
• Update Time: 2023-08-17

3-(3-Chlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)picolinic acid
• 3-(3-CHLOROPHENYL)PYRIDINE-2-CARBOXYLIC ACID

• MDL： MFCD16317507
• Inchi： 1S/C12H8ClNO2/c13-9-4-1-3-8(7-9)10-5-2-6-14-11(10)12(15)16/h1-7H,(H,15,16)
• InChI Key： NMCUTDDETDNGBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=CN=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3
• Topological Polar Surface Area: 50.2